3-Methylheptyl acetate

• CAS No.: 72218-58-7
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 3-methylheptyl acetate
• InChI: InChI=1S/C10H20O2/c1-4-5-6-9(2)7-8-12-10(3)11/h9H,4-8H2,1-3H3
• InChI Key: SFCRZVSQIVWLKR-UHFFFAOYSA-N
• SMILES: CCCCC(C)CCOC(=O)C

Description

3-Methylheptyl acetate (CAS: 72218-58-7; molecular formula: C₁₀H₂₀O₂; molecular weight: 172.27 g/mol) is a branched-chain acetate ester. It is widely identified as a volatile organic compound (VOC) in microbial metabolism, plant extracts, and fermented beverages. Its structure features a methyl branch at the third carbon of the heptyl chain, influencing its volatility, solubility, and sensory properties. Key sources include:

• Microbial Metabolism: Produced by Pedobacter lusitanus NL19 as a metabolite linked to fatty acid and branched-chain amino acid pathways .
• Fermentation: Elevated concentrations observed in wines fermented with Lachancea thermotolerans yeast strains .
• Plant Volatiles: Detected in Capsella bursa-pastoris (shepherd’s purse) and Ximenia americana extracts, contributing to antimicrobial and flavor profiles .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

3-Methylhexyl Acetate (CAS: 50373-54-1)

• Molecular Formula : C₉H₁₈O₂; MW : 158.24 g/mol.
• Key Differences : Shorter carbon chain (hexyl vs. heptyl) reduces hydrophobicity.
• Applications : Used in research as a flavor additive and intermediate .

4-Methylheptyl Acetate and 5-Methylheptyl Acetate

• Branch Position : Methyl groups at the fourth or fifth carbon alter volatility and aroma profiles.
• Occurrence : Less commonly reported in natural systems compared to 3-methylheptyl acetate .

3-Methyl-2-nitrophenyl Acetate (CAS: 1064779-59-4)

• Structure : Aromatic ester with a nitro group; MW : 195.17 g/mol.
• Applications : Primarily a synthetic intermediate, lacking natural occurrence .

Functional Analogues

Ethyl Acetate (CAS: 141-78-6)

• MW : 88.11 g/mol.
• Comparison : Linear structure and lower molecular weight enhance volatility. Dominates in industrial solvents and fruity aromas in wines .

Isoamyl Acetate (CAS: 123-92-2)

• MW : 130.18 g/mol.
• Role : Imparts banana-like aroma in beers and wines. Higher abundance in fermentation than 3-methylheptyl acetate .

2-Phenethyl Acetate (CAS: 103-45-7)

• MW : 164.20 g/mol.
• Comparison: Aromatic ring confers floral notes, contrasting with 3-methylheptyl acetate’s earthy/fruity profile .

Key Research Findings

Sensory and Functional Properties

• Flavor Contributions: Positively correlates with desirable flavor in Andean tomatoes (e.g., accessions #569, #572) . Imparts unique notes in Capsella bursa-pastoris (1.98% of total volatiles) .
• Antimicrobial Activity : Found in Ximenia americana extracts with methyl guanidine, showing broad-spectrum effects .

Environmental and Industrial Relevance

• Thermal Stability : Generated during pyrolysis (610–750°C) as a decomposition product, unlike hazardous dioxins .
• Agricultural Impact : Presence in strawberries unaffected by imidacloprid (IMI) treatment, suggesting resilience to pesticides .

Data Tables

Table 1: Structural and Functional Comparison of Acetates

Compound	Molecular Formula	MW (g/mol)	Key Sources	Sensory Profile	Applications
3-Methylheptyl acetate	C₁₀H₂₀O₂	172.27	Microbial, plant, fermentation	Earthy, fruity	Flavor, antimicrobial
3-Methylhexyl acetate	C₉H₁₈O₂	158.24	Synthetic intermediates	Mild, floral	Research chemical
Ethyl acetate	C₄H₈O₂	88.11	Industrial synthesis, wines	Solvent, fruity	Solvent, flavoring
Isoamyl acetate	C₇H₁₄O₂	130.18	Fermentation (beer, wine)	Banana-like	Food additive

Table 2: Concentration of 3-Methylheptyl Acetate Across Studies

Source	Concentration (Relative %)	Conditions	Reference
L. thermotolerans wine	1.858 ± 0.591 µg/L	Sequential fermentation
Capsella bursa-pastoris	1.98% of total volatiles	Distillation-extraction
IMI-treated strawberries	0.012 ± 0.006 µg/g	Pesticide exposure
Pyrolysis products	Detected in decomposition	610–750°C thermal treatment